Cas no 1198588-57-6 (JBIR-15)

• Product Name: JBIR-15
• CAS No: 1198588-57-6
• MF: C₂₂H₃₄N₄O₄
• MW: 418.529765605927
• CID: 2059535
• PubChem ID: 46906560
• Update Time: 2025-04-21

JBIR-15 Chemical and Physical Properties

Names and Identifiers

• JBIR-15
• (2E,4E,6E)-N-[(3S,6S,9S)-3,7-dimethyl-6-(1-methylethyl)-2,5,8-trioxo-1,4,7-triazacyclododec-9-yl]-2,4,6-octatrienamide
• CHEMBL1163977
• AKOS040748607
• HY-123161
• CHEBI:218248
• (2E,4E,6E)-N-[(3S,6S,9S)-3,7-dimethyl-2,5,8-trioxo-6-propan-2-yl-1,4,7-triazacyclododec-9-yl]octa-2,4,6-trienamide
• PD064862
• CS-0081584
• 1198588-57-6
• DA-54517

• Inchi： 1S/C22H34N4O4/c1-6-7-8-9-10-13-18(27)25-17-12-11-14-23-20(28)16(4)24-21(29)19(15(2)3)26(5)22(17)30/h6-10,13,15-17,19H,11-12,14H2,1-5H3,(H,23,28)(H,24,29)(H,25,27)/b7-6+,9-8+,13-10+/t16-,17-,19-/m0/s1
• InChI Key： IBQPLRWXHSRNAW-VUOPYGPLSA-N
• SMILES： O=C1[C@H](CCCNC([C@H](C)NC([C@H](C(C)C)N1C)=O)=O)NC(/C=C/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 418.25800558g/mol
• Monoisotopic Mass: 418.25800558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: Solid powder

JBIR-15 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides